Cas no 1020240-42-9 (1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid)

1-(2,4-Difluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a difluorophenyl group and a carboxylic acid moiety, enhances its potential as a versatile intermediate in the synthesis of bioactive compounds. The presence of fluorine atoms improves metabolic stability and binding affinity, making it valuable for drug discovery applications. The carboxylic acid group allows for further functionalization, enabling the development of esters, amides, and other derivatives. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions, facilitating its use in organic synthesis and medicinal chemistry workflows.

1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid structure

1020240-42-9 structure

Product Name:1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid

CAS No:1020240-42-9

MF:C₁₁H₈F₂N₂O₂

MW:238.190229415894

CID:1131468

PubChem ID:24729044

Update Time:2025-06-06

1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid
- 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-methyl-
- 1020240-42-9
- 2-(2,4-difluorophenyl)-5-methylpyrazole-3-carboxylic acid
- Inchi： 1S/C11H8F2N2O2/c1-6-4-10(11(16)17)15(14-6)9-3-2-7(12)5-8(9)13/h2-5H,1H3,(H,16,17)
- InChI Key： STEFYHIRQPGPKF-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1N1C(C(=O)O)=CC(C)=N1)F

Computed Properties

Exact Mass: 238.055384g/mol
Monoisotopic Mass: 238.055384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 238.19g/mol
XLogP3: 2.4
Topological Polar Surface Area: 55.1Å²

1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AA08043-1g	1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-methyl-	1020240-42-9	97%	1g	$380.00	2024-04-20
A2B Chem LLC	AA08043-5g	1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-methyl-	1020240-42-9	97%	5g	$1147.00	2024-04-20